Cas no 477872-13-2 (N'-{(Z)-4-(Dimethylamino)phenylmethylidene}-1,2,3-thiadiazole-4-carbohydrazide)

• Product Name: N'-{(Z)-4-(Dimethylamino)phenylmethylidene}-1,2,3-thiadiazole-4-carbohydrazide
• CAS No: 477872-13-2
• CID: 4652870
• Update Time: 2025-05-20

N'-{(Z)-4-(Dimethylamino)phenylmethylidene}-1,2,3-thiadiazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-{(Z)-4-(Dimethylamino)phenylmethylidene}-1,2,3-thiadiazole-4-carbohydrazide

Additional information on N'-{(Z)-4-(Dimethylamino)phenylmethylidene}-1,2,3-thiadiazole-4-carbohydrazide

Introduction to N'-{(Z)-4-(Dimethylamino)phenylmethylidene}-1,2,3-thiadiazole-4-carbohydrazide (CAS No. 477872-13-2)

N'-{(Z)-4-(Dimethylamino)phenylmethylidene}-1,2,3-thiadiazole-4-carbohydrazide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 477872-13-2, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound make it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of N'-{(Z)-4-(Dimethylamino)phenylmethylidene}-1,2,3-thiadiazole-4-carbohydrazide consists of several key functional groups that contribute to its potential pharmacological properties. The presence of a thiadiazole core and a carbohydrazide moiety is particularly noteworthy. These structural elements are known to be integral in the design of bioactive molecules, often serving as pharmacophores in various therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of thiadiazole derivatives in the development of novel therapeutic agents. Thiadiazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a Z-configured alkene into the molecular framework further enhances the compound's potential to interact with biological targets.

The amine group attached to the phenyl ring in N'-{(Z)-4-(Dimethylamino)phenylmethylidene}-1,2,3-thiadiazole-4-carbohydrazide adds another layer of complexity to its structure. This group not only influences the electronic properties of the molecule but also provides a site for potential interactions with biological receptors. The dimethylamino substituent further modulates these interactions, making the compound a versatile scaffold for drug design.

In recent years, there has been a growing interest in exploring the therapeutic potential of carbohydrazide derivatives. Carbohydrazides are known for their ability to form covalent bonds with biological targets, which can lead to potent and long-lasting pharmacological effects. The presence of a carbohydrazide group in N'-{(Z)-4-(Dimethylamino)phenylmethylidene}-1,2,3-thiadiazole-4-carbohydrazide suggests that this compound may have significant potential as an inhibitor or modulator of various enzymatic and receptor systems.

The synthesis and characterization of N'-{(Z)-4-(Dimethylamino)phenylmethylidene}-1,2,3-thiadiazole-4-carbohydrazide have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are crucial for subsequent biological evaluation. Techniques such as chromatography and spectroscopy have been utilized to confirm the structural integrity of the compound.

The biological activity of this compound has been preliminarily assessed through in vitro studies. These studies have revealed that N'-{(Z)-4-(Dimethylamino)phenylmethylidene}-1,2,3-thiadiazole-4-carbohydrazide exhibits inhibitory effects on certain enzymes and receptors associated with various diseases. For instance, preliminary data suggest that this compound may interfere with the activity of enzymes involved in cancer cell proliferation and inflammation.

One of the most exciting aspects of this research is the potential application of N'-{(Z)-4-(Dimethylamino)phenylmethylidene}-1,2,3-thiadiazole-4-carbohydrazide in treating chronic inflammatory diseases. Inflammatory processes are central to many pathological conditions, including arthritis and autoimmune disorders. The ability of this compound to modulate inflammatory pathways could make it a valuable therapeutic agent.

The compound's mechanism of action is still under investigation, but initial studies suggest that it may exert its effects by interacting with specific proteins and enzymes. Further research is needed to elucidate the detailed molecular interactions and pathways involved. This will provide a clearer understanding of how N'-{(Z)-4-(Dimethylamino)phenylmethylidene}-1,2,3-thiadiazole-4-carbohydrazide functions at the cellular level.

In conclusion, N'-{(Z)-4-(Dimethylamino)phenylmethylidene}-1,2,3-thiadiazole-4-carbohydrazide (CAS No. 477872-13-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in developing innovative treatments for various diseases.